Cas no 1375064-66-6 (Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate)

• Product Name: Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate
• CAS No: 1375064-66-6
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• MDL: MFCD22205849
• CID: 1057083
• PubChem ID: 74889489
• Update Time: 2025-09-24

Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate
• 6698AJ
• Ethyl2-Nitro-4-(1-pyrazolyl)benzoate
• SY019386
• Benzoic acid, 2-nitro-4-(1H-pyrazol-1-yl)-, ethyl ester
• DB-370260
• DTXSID201205182
• ethyl 2-nitro-4-pyrazol-1-ylbenzoate
• ETHYL 2-NITRO-4-(PYRAZOL-1-YL)BENZOATE
• MFCD22205849
• ethyl 2-nitro-4-(1H-pyrazol-1-yl)benzoate
• A886453
• 1375064-66-6
• AKOS025404339
• AS-32546
• CS-0318554

• MDL： MFCD22205849
• Inchi： 1S/C12H11N3O4/c1-2-19-12(16)10-5-4-9(8-11(10)15(17)18)14-7-3-6-13-14/h3-8H,2H2,1H3
• InChI Key： GLXZTAMHMOVJEM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1[N+](=O)[O-])N1C=CC=N1)=O

Computed Properties

• Exact Mass: 261.07500
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• XLogP3: 1.9

Experimental Properties

• PSA: 89.94000
• LogP: 2.48040

Additional information on Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate

Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate: A Versatile Compound in Pharmaceutical and Chemical Research

Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate, with the chemical identifier CAS No. 1375064-66-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This molecule, characterized by its aromatic ring system and heterocyclic pyrazole moiety, represents a unique structural scaffold with potential applications in drug discovery, catalytic processes, and functional material development. Recent advances in chemical synthesis and biological screening have highlighted its role as a key intermediate in the design of bioactive molecules, particularly for targeting inflammatory pathways and microbial resistance.

Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate is structurally defined by the substitution of a nitro group at the 2-position and a 1-pyrazolyl group at the 4-position of a benzoic acid ester. The ethyl ester functional group contributes to its solubility profile and reactivity, making it a valuable precursor for further functionalization. The combination of electron-withdrawing nitro groups and the electron-rich pyrazole ring creates a unique electronic environment that may influence its interactions with biological targets. This structural complexity is a focal point of current research efforts aimed at optimizing its pharmacological properties.

Recent studies have demonstrated the utility of Ethyl 2-Nityro-4-(1-pyrazolyl)benzoate in the development of anti-inflammatory agents. A 2023 publication in Journal of Medicinal Chemistry reported its ability to modulate the NF-κB signaling pathway, a critical mediator of inflammatory responses. The compound's interaction with key kinases in this pathway suggests potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Researchers have also explored its role as a scaffold for designing selective COX-2 inhibitors, which could minimize gastrointestinal side effects associated with traditional NSAIDs.

Moreover, Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate has shown promise in antimicrobial research. A 2024 study published in Antimicrobial Agents and Chemotherapy highlighted its activity against multidrug-resistant bacterial strains. The compound's ability to disrupt bacterial cell membrane integrity, combined with its low toxicity profile, makes it a candidate for developing novel antibiotics. The pyrazole ring is believed to contribute to its antimicrobial efficacy by interacting with essential bacterial enzymes, while the nitro group enhances its electrophilic properties.

The synthesis of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate has been optimized through various methodologies, including nucleophilic substitution and transition-metal-catalyzed coupling reactions. A 2023 article in Organic Letters described a one-pot synthesis involving the coupling of 4-(1-pyrazolyl)benzoic acid with ethyl nitrite under mild conditions. This approach significantly improves the efficiency of its production, reducing the number of purification steps and minimizing byproduct formation. The development of scalable synthesis routes is critical for its application in industrial and pharmaceutical settings.

In the context of materials science, Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate has been investigated for its potential in designing functional polymers and organic semiconductors. A 2023 study in Advanced Materials reported its use as a building block for conjugated polymers with enhanced charge transport properties. The compound's aromatic framework and pyrazole substituents contribute to its conjugation length, which is essential for optimizing electronic performance in optoelectronic devices. This application highlights its versatility beyond traditional pharmaceutical uses.

The pharmacokinetic properties of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate are currently under investigation to determine its potential as a therapeutic agent. Preliminary studies suggest that its molecular weight and hydrophobicity profile may influence its bioavailability and tissue distribution. Researchers are exploring modifications to its structure, such as the introduction of hydrophilic groups or the incorporation of prodrug functionalities, to enhance its therapeutic potential. These efforts are part of a broader initiative to develop molecules with improved pharmacological profiles.

Environmental and safety considerations are also being evaluated for Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate. While it is not classified as a hazardous substance under current regulatory frameworks, its metabolic pathways and long-term environmental impact are being studied. A 2024 review in Green Chemistry emphasized the importance of assessing its biodegradation potential and ecotoxicity to ensure its sustainable use in industrial applications. These studies are critical for aligning its development with global environmental standards.

Collaborative research efforts involving academia, industry, and government agencies are driving the advancement of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate. Partnerships between pharmaceutical companies and academic institutions are focusing on its application in drug discovery programs targeting specific disease mechanisms. Meanwhile, industrial collaborations are exploring its potential in material science and chemical engineering. These interdisciplinary efforts are essential for translating its chemical properties into practical solutions across multiple fields.

In conclusion, Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate represents a promising molecule with diverse applications in medicinal chemistry, materials science, and catalytic processes. Its unique structural features and functional versatility have positioned it as a key candidate for further research and development. As new methodologies and insights emerge, its role in addressing global health and technological challenges is likely to expand, underscoring the importance of continued investigation into its properties and potential applications.

For researchers and industry professionals, the availability of specialized reagents and analytical tools is crucial for working with Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate. Companies like Sigma-Aldrich, TCI, and Alfa Aesar offer high-purity compounds for laboratory use, while advanced spectroscopic techniques such as NMR and mass spectrometry are essential for characterizing its chemical structure and behavior. These resources enable both fundamental research and applied development in the field.

As the scientific community continues to explore the potential of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate, its applications are expected to evolve in response to emerging challenges and opportunities. The compound's ability to serve as a versatile scaffold for drug design and material development highlights its significance in modern chemistry. With ongoing research and innovation, it is poised to play a pivotal role in advancing therapeutic and technological solutions in the coming years.

For further information on the synthesis, properties, and applications of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate, researchers are encouraged to consult recent publications in leading chemical and pharmaceutical journals. Access to these resources can provide valuable insights into the latest developments and future directions of this important compound.

In summary, Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate is a multifunctional molecule with significant potential across various scientific disciplines. Its structural versatility and functional properties make it a valuable subject for further exploration, with the possibility of contributing to breakthroughs in medicine, materials science, and chemical engineering.

For those seeking to engage with this compound in their research or applications, collaboration with experts in the field and access to specialized resources are essential for maximizing its potential. The continued study of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate is likely to yield new discoveries and innovations that address pressing scientific and societal challenges.

As the field of synthetic chemistry progresses, compounds like Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate will remain at the forefront of innovation. Their properties and applications will continue to be explored, offering new possibilities for scientific advancement and practical solutions in a wide range of domains.

In conclusion, the study of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate exemplifies the dynamic nature of chemical research and its potential to drive meaningful progress. Its role as a key molecule in multiple fields underscores the importance of continued investigation and collaboration in the pursuit of scientific discovery and technological development.

For researchers and professionals in the chemical sciences, the exploration of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate represents an opportunity to contribute to cutting-edge advancements. By leveraging its unique properties and potential applications, the scientific community can unlock new possibilities for innovation and impact in the years to come.

As the field of synthetic chemistry continues to evolve, compounds like Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate will remain central to the development of new technologies and solutions. Their study is not only a testament to the power of chemical innovation but also a pathway to addressing some of the most pressing challenges facing society today.

In summary, the significance of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate lies in its potential to contribute to a wide range of scientific and technological advancements. Its properties and applications continue to be a focal point of research, highlighting the importance of ongoing exploration and collaboration in the chemical sciences.

For those interested in furthering their understanding of this compound, engaging with the latest research and resources is essential. The continued study of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate promises to yield valuable insights and opportunities for innovation in the years ahead.

As the scientific community continues to explore the properties and applications of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate, it is clear that this compound holds significant potential for future discoveries and advancements. Its role in driving innovation across multiple disciplines underscores the importance of continued research and collaboration in the chemical sciences.

With ongoing advancements in synthetic chemistry and analytical techniques, the study of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate is likely to yield new insights and opportunities for application. These developments will continue to shape the landscape of chemical research and its impact on various fields of science and technology.

As the field of chemical sciences progresses, the role of compounds like Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate will remain central to the pursuit of innovation and discovery. Their study not only contributes to the advancement of scientific knowledge but also provides practical solutions to real-world challenges.

In conclusion, the exploration of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate exemplifies the enduring importance of chemical research in driving progress across multiple disciplines. Its properties and potential applications continue to be a focal point of scientific inquiry, offering new opportunities for innovation and impact in the years to come.

For researchers and professionals in the chemical sciences, the study of Ethyl 2-Nitro-4-(1-pyrazolyl)benzoate represents a valuable opportunity to contribute to the advancement of science and technology. By continuing to explore its properties and applications, the scientific community can unlock new possibilities for innovation and impact in the years ahead.

As the field of chemical sciences continues to evolve, compounds like Ethyl 2-Nitt ...